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Compound of Interest

Compound Name: D-Ribose-13C-1

Cat. No.: B12403544

Essential Safety and Handling Guide for D-
Ribose-13C-1

This guide provides crucial safety and logistical information for the handling and disposal of D-
Ribose-13C-1, a stable isotope-labeled sugar used in research. Adherence to these
procedures is vital for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment are the first line of defense against
potential exposure. The following table summarizes the recommended PPE for handling D-
Ribose-13C-1.[1][2][3][4]
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Standard/Specificat
PPE Category Item . Purpose
ion

) Protects eyes from
ANSI Z87.1-compliant

Eye/Face Protection Safety Glasses with side shields or
EN166 equivalent.

dust particles and

accidental splashes.

[2]

Recommended for
) To be worn over
Face Shield full-face splash
safety glasses. )
protection.

o Prevents skin contact
) ) Nitrile gloves are ) ]
Hand Protection Disposable Gloves with the chemical.[2]
recommended. 5]

Protects skin and
Body Protection Laboratory Coat Full-length. personal clothing from

contamination.[1][6]

Required when
NIOSH (US) or CEN handling the powder
(EV) approved. and dust generation is

possible.[1][2]

Respiratory Protection  Dust Respirator

Operational Plan: Step-by-Step Handling Procedure

Follow these steps to ensure the safe handling of D-Ribose-13C-1 in a laboratory setting.
o Preparation and Inspection:

o Ensure that the work area is clean and well-ventilated.[1]

o Verify that a safety shower and eye wash station are readily accessible.[2]

o Inspect all PPE for integrity before use. Discard and replace any damaged items.
e Donning PPE:

o Put on a full-length lab coat.
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o Don safety glasses with side shields.

o Put on nitrile gloves. Ensure they are the correct size and have been inspected for tears or
holes.

e Handling D-Ribose-13C-1:

[e]

Handle the compound in a well-ventilated area, such as a chemical fume hood, especially
when dealing with the powdered form to minimize dust inhalation.[1]

[e]

Avoid direct contact with the skin and eyes.[7]

o

If weighing the powder, do so carefully to avoid creating dust.

[¢]

Keep the container tightly closed when not in use.[1][2]
e Post-Handling:

o Wash hands thoroughly with soap and water after handling the compound and before
leaving the laboratory.[1]

o Clean the work surface with an appropriate solvent.
o Properly remove and dispose of gloves.

Disposal Plan: Step-by-Step Procedure

D-Ribose-13C-1 is not classified as a hazardous substance.[8] However, proper disposal is
necessary to maintain a safe and compliant laboratory. Stable isotope-labeled waste is
generally treated similarly to common chemical waste.[9]

e Segregation:

o Do not mix D-Ribose-13C-1 waste with other waste streams, especially hazardous
materials.[8]

e Containerization:

o Place solid waste in a clearly labeled, sealed container.
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o For solutions, use a non-reactive, sealed container.
e Labeling:

o Label the waste container clearly as "Non-Hazardous Waste" and specify the contents,
including "D-Ribose-13C-1".

» Disposal:
o Dispose of the waste in accordance with all local, state, and federal regulations.[8]

o Consult with your institution's Environmental Health and Safety (EH&S) department for
specific guidance on non-hazardous chemical waste disposal.[9]

o Empty containers should be thoroughly rinsed before being discarded or recycled.

Experimental Workflow for Handling D-Ribose-13C-1
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Caption: Workflow for the safe handling and disposal of D-Ribose-13C-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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